Cas no 903570-20-7 (Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate
• CAS No: 903570-20-7
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 5305704
• Update Time: 2025-06-08

Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester

• Inchi： 1S/C12H18N2O4/c1-5-17-10(15)9-6-8(7-13-9)14-11(16)18-12(2,3)4/h6-7,13H,5H2,1-4H3,(H,14,16)
• InChI Key： OWPJQADNGPPDTN-UHFFFAOYSA-N
• SMILES： N1C=C(NC(OC(C)(C)C)=O)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 254.127
• Monoisotopic Mass: 254.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2

Additional information on Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate

Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate (CAS No. 903570-20-7): A Comprehensive Overview

Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate, identified by its CAS number 903570-20-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrrole derivatives class, which has garnered considerable attention due to its versatile applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butoxycarbonyl (Boc) protecting group and an amino acid-like moiety, make it a valuable intermediate in synthetic organic chemistry and biopharmaceutical research.

The compound's molecular structure consists of a pyrrole ring substituted at the 4-position with a Boc-protected amino group and at the 2-position with a carboxylate ester. This configuration imparts unique chemical properties that are highly useful in the synthesis of more complex molecules. The Boc group, for instance, serves as an effective protecting group for amines, preventing unwanted side reactions during multi-step syntheses. This feature is particularly crucial in the development of peptide mimetics and other biologically active molecules where precise control over reaction conditions is essential.

In recent years, pyrrole derivatives have been extensively studied for their potential in various therapeutic applications. The pyrrole core is a common scaffold in many bioactive compounds, including antiviral, anticancer, and anti-inflammatory agents. Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate has been explored in several research avenues, particularly in the synthesis of novel heterocyclic compounds that exhibit promising pharmacological properties.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate as a building block for constructing more complex molecules with potential therapeutic benefits. For example, it has been employed in the synthesis of small-molecule inhibitors targeting specific biological pathways. These inhibitors have shown promise in preclinical studies, highlighting the compound's significance as a precursor in medicinal chemistry.

The Boc-protected amino group in Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate allows for further functionalization through various chemical transformations. This flexibility makes it an attractive candidate for use in combinatorial chemistry and library synthesis, where large numbers of diverse compounds can be generated rapidly. Such libraries are invaluable tools for high-throughput screening (HTS) to identify lead compounds with desired biological activities.

Recent advancements in synthetic methodologies have further enhanced the utility of Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled more efficient and selective modifications of this compound. These improvements have not only streamlined synthetic routes but also opened new possibilities for designing novel derivatives with enhanced pharmacological profiles.

The compound's role in peptidomimetic chemistry is another area of significant interest. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate has been used to develop peptidomimetic analogs that exhibit improved stability and efficacy. These mimetics are being explored for various therapeutic applications, including cancer therapy and infectious disease treatment.

In conclusion, Ethyl 4-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate (CAS No. 903570-20-7) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features and functional groups make it an indispensable tool in synthetic organic chemistry and drug development. The ongoing research into this compound underscores its importance in advancing our understanding of heterocyclic chemistry and its applications in medicine.